Cas no 1361849-77-5 (2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride)

2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive carbonyl chloride group enables efficient acylation reactions, while the dichloro-fluoro substitution pattern on the biphenyl scaffold enhances its utility in constructing complex molecular architectures. The compound exhibits high purity and stability under standard handling conditions, making it suitable for precise synthetic applications. Its structural features allow for selective functionalization, facilitating the development of target molecules with tailored properties. This intermediate is commonly employed in research and industrial settings where controlled reactivity and reliable performance are critical.

2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride structure

1361849-77-5 structure

Product Name:2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride

CAS No:1361849-77-5

MF:C₁₃H₆Cl₃FO

MW:303.54354429245

CID:4991608

Update Time:2025-06-12

2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride
- Inchi： 1S/C13H6Cl3FO/c14-8-2-3-9(11(15)6-8)10-5-7(13(16)18)1-4-12(10)17/h1-6H
- InChI Key： VTEATEXWXJYZJJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C(=CC=C(C(=O)Cl)C=1)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
XLogP3: 5.7
Topological Polar Surface Area: 17.1

2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010390-250mg	2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride	1361849-77-5	97%	250mg	475.20 USD	2021-07-04
Alichem	A011010390-500mg	2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride	1361849-77-5	97%	500mg	839.45 USD	2021-07-04
Alichem	A011010390-1g	2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride	1361849-77-5	97%	1g	1,490.00 USD	2021-07-04

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Additional information on 2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride

Comprehensive Overview of 2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361849-77-5)

2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361849-77-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This biphenyl derivative is particularly valued for its role as an intermediate in synthesizing complex molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has garnered significant attention due to its unique structural properties and reactivity.

The compound's molecular structure features a carbonyl chloride group attached to a dichloro-fluoro-biphenyl backbone, making it a versatile building block for cross-coupling reactions. Researchers often explore its applications in developing small-molecule inhibitors and biologically active agents, aligning with trends in precision medicine and targeted therapy. Its CAS No. 1361849-77-5 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

In the context of green chemistry, scientists are investigating eco-friendly methods to produce 2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride with minimal waste. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, its potential use in material science, such as polymer modification, is an emerging area of interest, addressing queries like "how to improve polymer thermal stability" or "advanced biphenyl-based materials."

The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, topics frequently discussed in AI-driven drug discovery forums. Its fluorine-substituted moiety is particularly noteworthy, as fluorination is a key strategy to enhance drug bioavailability—a hot topic in pharmacokinetics optimization searches.

Quality control of CAS No. 1361849-77-5 is critical, with analytical techniques like HPLC and NMR ensuring purity. This addresses common user concerns such as "how to verify biphenyl derivative purity" or "best practices for carbonyl chloride handling." Suppliers often highlight its storage conditions and shelf life, which are frequently searched terms in procurement contexts.

In summary, 2',4'-Dichloro-6-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361849-77-5) bridges multiple scientific disciplines, from medicinal chemistry to sustainable synthesis. Its adaptability to current research trends ensures its continued prominence in both academic and industrial settings, answering pressing questions in molecular design and process optimization.